Cas no 106808-68-8 (Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-)

Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro- structure
106808-68-8 structure
Product Name:Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-
CAS No:106808-68-8
MF:C16H19N3O2
MW:285.340963602066
CID:212305
PubChem ID:3065107
Update Time:2025-04-19

Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-
    • N,N-dimethyl-4-[(4-methylanilino)methyl]-2-nitroaniline
    • DTXSID80147785
    • AKOS025123370
    • N,N-DIMETHYL-4-{[(4-METHYLPHENYL)AMINO]METHYL}-2-NITROANILINE
    • 106808-68-8
    • Benzenemethanamine, 4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-
    • N-(4-Methylphenyl)-3-nitro-4-N,N-dimethylaminobenzylamine
    • 4-(Dimethylamino)-N-(4-methylphenyl)-3-nitrobenzenemethanamine
    • Inchi: 1S/C16H19N3O2/c1-12-4-7-14(8-5-12)17-11-13-6-9-15(18(2)3)16(10-13)19(20)21/h4-10,17H,11H2,1-3H3
    • InChI Key: KIYHARSOCMZTIJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N(C)C)CNC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 285.14787
  • Monoisotopic Mass: 285.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 58.41
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